Cas no 41828-04-0 (3-Methoxy-2-propoxybenzaldehyde oxime)

• Product name: 3-Methoxy-2-propoxybenzaldehyde oxime
• CAS No: 41828-04-0
• MF: C₁₁H₁₅NO₃
• MW: 209.2417
• CID: 1069245
• PubChem ID: 24779665

3-Methoxy-2-propoxybenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-propoxybenzaldehyde oxime
• (E)-N-hydroxy-1-(3-methoxy-2-propoxyphenyl)methanimine
• (hydroxyimino)(3-methoxy-2-propoxyphenyl)methane
• 2-n-Propoxy-3-methoxybenzaldoxim
• 2-n-Propoxy-3-methoxy-benzaldoxim
• Ambcb9198711
• ARONIS023327
• SBB080346
• STL068915
• 41828-04-0
• (NE)-N-[(3-methoxy-2-propoxyphenyl)methylidene]hydroxylamine
• AKOS000319794
• AB01320747-02
• NCGC00325877-01

• MDL： MFCD09710937
• Inchi： InChI=1S/C11H15NO3/c1-3-7-15-11-9(8-12-13)5-4-6-10(11)14-2/h4-6,8,13H,3,7H2,1-2H3/b12-8+
• InChI Key： QQUVUUIKEFIANU-XYOKQWHBSA-N
• SMILES： CCCOC1=C(C=CC=C1OC)/C=N/O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51Ų

3-Methoxy-2-propoxybenzaldehyde oxime Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles